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Compound of Interest

Compound Name: 75342126

cat. No.: B10823449

15342126 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and vehicle preparation of
T5342126, a selective Toll-like Receptor 4 (TLR4) antagonist.

Frequently Asked Questions (FAQs)

Q1: What is T5342126 and what is its mechanism of action?

Al: T5342126 is a small molecule inhibitor that acts as a selective antagonist of Toll-like
Receptor 4 (TLR4). Its primary mechanism of action is the disruption of the interaction between
TLR4 and its co-receptor, Myeloid Differentiation factor 2 (MD-2). This disruption prevents the
activation of downstream signaling pathways typically initiated by TLR4 ligands such as
lipopolysaccharide (LPS).[1]

Signaling Pathway of TLR4 Inhibition by T5342126
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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